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Compound of Interest

Compound Name:
Pyridinium, 4-

(methoxycarbonyl)-1-methyl-

Cat. No.: B188537 Get Quote

Safe Disposal of Pyridinium, 4-
(methoxycarbonyl)-1-methyl-
For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of Pyridinium, 4-
(methoxycarbonyl)-1-methyl-, a pyridinium salt.

It is important to note that a specific Safety Data Sheet (SDS) for Pyridinium, 4-
(methoxycarbonyl)-1-methyl- (CAS No. 7630-02-6) is not readily available. Therefore, the

following procedures are based on safety data for closely related pyridinium compounds, such

as 1-Ethyl-4-(methoxycarbonyl)pyridinium Iodide and 2-Chloro-1-methylpyridinium iodide.

These guidelines should be followed in conjunction with all applicable local, state, and federal

regulations.

Immediate Safety and Handling Precautions
Before handling Pyridinium, 4-(methoxycarbonyl)-1-methyl-, it is crucial to wear appropriate

Personal Protective Equipment (PPE). Based on data for similar compounds, this substance

should be handled with caution as it may cause skin and eye irritation, and potentially

respiratory irritation.[1][2][3][4]
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Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or goggles.

Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved particulate respirator.[4][5]

Lab Coat: A standard laboratory coat should be worn to protect street clothing.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[2][4] Avoid generating dust.[1][3][6]

Spill and Leak Procedures
In the event of a spill, isolate the area and prevent the substance from entering drains.[4][6]

For solid spills:

Gently sweep up the material to avoid creating dust.[2]

Place the swept material into a suitable, labeled container for disposal.[1][2]

Clean the spill area with a damp cloth.

For solutions:

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Proper Disposal Protocol
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and consult local, regional, and national regulations for complete and accurate

classification.[2]
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Waste Characterization: While specific data is unavailable, related pyridinium compounds

are not always classified as hazardous waste for transport.[4][6] However, it is prudent to

treat this compound as potentially hazardous.

Containerization: Collect waste material in a clearly labeled, sealed container. Do not mix

with other waste streams unless explicitly permitted by your institution's environmental health

and safety (EHS) office.

Disposal Route: Dispose of the contents and container in accordance with local, state, and

federal regulations. This typically involves transfer to an approved waste disposal plant.[2][4]

[6] It may be possible to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.

Summary of Key Data
The following table summarizes available data for Pyridinium, 4-(methoxycarbonyl)-1-
methyl- and a closely related compound.

Property
Pyridinium, 4-
(methoxycarbonyl)-1-
methyl-

1-Ethyl-4-
(methoxycarbonyl)pyridini
um Iodide

CAS Number 7630-02-6 1199-65-1

Molecular Formula C₈H₁₀INO₂ C₉H₁₂INO₂

Molecular Weight 279.07 g/mol 293.10 g/mol

Physical State Solid (assumed) Solid (Crystal - Powder)

Melting Point No data available 110°C

Boiling Point No data available No data available

Known Hazards No data available
Skin Irritation, Serious Eye

Irritation

Disposal Workflow Diagram
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The following diagram illustrates the general workflow for the proper disposal of Pyridinium, 4-
(methoxycarbonyl)-1-methyl-.
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Caption: Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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